Cas no 49674-27-3 (3-chloro-5-cyanobenzene-1-sulfonamide)

• Product Name: 3-chloro-5-cyanobenzene-1-sulfonamide
• CAS No: 49674-27-3
• MF: C₇H₅ClN₂O₂S
• MW: 216.644798994064
• MDL: MFCD18205773
• CID: 2113590
• PubChem ID: 129416074
• Update Time: 2023-11-27

3-chloro-5-cyanobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-cyanoBenzenesulfonamide
• GS1048
• CID 129416074
• Benzenesulfonamide, 3-chloro-5-cyano-
• 3-chloro-5-cyanobenzene-1-sulfonamide

• MDL： MFCD18205773
• Inchi： 1S/C7H5ClN2O2S/c8-6-1-5(4-9)2-7(3-6)13(10,11)12/h1-3H,(H2,10,11,12)
• InChI Key： JVTWKHQMVYLUMJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 326
• Topological Polar Surface Area: 92.3

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 407.6±55.0 °C(Predicted)
• pka: 9.29±0.60(Predicted)